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Compound of Interest

Compound Name: (Cyclohexanecarbonyl)-L-leucine

Cat. No.: B2872877 Get Quote

(Cyclohexanecarbonyl)-L-leucine: A Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

CAS Number: 157116-68-2 Molecular Formula: C13H23NO3

This technical guide provides a comprehensive overview of (Cyclohexanecarbonyl)-L-
leucine, a derivative of the essential amino acid L-leucine. Due to the limited availability of

specific experimental data for this particular derivative, this document leverages the extensive

research on L-leucine to infer its potential biological activities and mechanisms of action. The

information presented herein is intended to serve as a foundational resource for research and

development endeavors.

Physicochemical Properties
A summary of the key physicochemical properties of (Cyclohexanecarbonyl)-L-leucine is

presented in the table below.
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Property Value

CAS Number 157116-68-2

Molecular Formula C13H23NO3

Molecular Weight 241.33 g/mol

Appearance White to off-white solid

Purity ≥97.0%

Synthesis and Experimental Protocols
While a specific, detailed synthesis protocol for (Cyclohexanecarbonyl)-L-leucine is not

readily available in published literature, a general method for the N-acylation of an amino acid

is well-established. The following represents a plausible experimental protocol for its synthesis.

Experimental Protocol: Synthesis of
(Cyclohexanecarbonyl)-L-leucine
Objective: To synthesize (Cyclohexanecarbonyl)-L-leucine via N-acylation of L-leucine with

cyclohexanecarbonyl chloride.

Materials:

L-leucine

Cyclohexanecarbonyl chloride

Sodium bicarbonate (NaHCO3)

Dichloromethane (CH2Cl2)

Hydrochloric acid (HCl), 1M solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO4)
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Rotary evaporator

Standard laboratory glassware and magnetic stirrer

Procedure:

Dissolution: In a round-bottom flask, dissolve L-leucine (1 equivalent) in a 1M aqueous

solution of sodium bicarbonate.

Acylation: Cool the solution in an ice bath and slowly add cyclohexanecarbonyl chloride (1.1

equivalents) dropwise while stirring vigorously.

Reaction: Allow the reaction mixture to warm to room temperature and continue stirring for 4-

6 hours.

Extraction: Transfer the reaction mixture to a separatory funnel and wash with

dichloromethane. Acidify the aqueous layer to a pH of approximately 2 with 1M HCl.

Product Isolation: Extract the acidified aqueous layer three times with dichloromethane.

Drying and Concentration: Combine the organic extracts and dry over anhydrous

magnesium sulfate. Filter the drying agent and concentrate the filtrate under reduced

pressure using a rotary evaporator to yield the crude product.

Purification: The crude (Cyclohexanecarbonyl)-L-leucine can be further purified by

recrystallization or column chromatography.

Workflow Diagram:
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Synthesis Workflow

Dissolve L-leucine in NaHCO3 solution

Add Cyclohexanecarbonyl chloride

Cooling

Reaction at room temperature

Acidification with HCl

Extraction with Dichloromethane

Drying and Concentration

Purification

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of (Cyclohexanecarbonyl)-L-leucine.

Potential Biological Activity and Signaling Pathways
As a derivative of L-leucine, (Cyclohexanecarbonyl)-L-leucine is anticipated to exhibit similar

biological activities, primarily related to the regulation of protein synthesis and cellular
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metabolism. L-leucine is a key activator of the mammalian target of rapamycin complex 1

(mTORC1) signaling pathway, a central regulator of cell growth, proliferation, and survival.[1][2]

The mTORC1 pathway is activated by various upstream signals, including growth factors,

energy status, and amino acids. L-leucine plays a crucial role in the amino acid-mediated

activation of mTORC1.[3] This activation leads to the phosphorylation of downstream effectors,

such as S6 kinase 1 (S6K1) and eukaryotic initiation factor 4E-binding protein 1 (4E-BP1),

which in turn promote protein synthesis.[4]

Signaling Pathway Diagram:

L-leucine and mTORC1 Signaling
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Caption: The central role of L-leucine in the mTORC1 signaling pathway.

Conclusion
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(Cyclohexanecarbonyl)-L-leucine is a derivative of L-leucine with potential applications in

areas where modulation of the mTORC1 pathway is desirable, such as in sports nutrition and

therapeutic interventions for muscle wasting conditions. While direct experimental data for this

specific compound is sparse, the well-documented biological roles of L-leucine provide a strong

foundation for future research. The experimental protocols and signaling pathway diagrams

presented in this guide are intended to facilitate further investigation into the precise biological

functions and therapeutic potential of (Cyclohexanecarbonyl)-L-leucine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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